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Compound of Interest

Compound Name: Antioxidant 1098

Cat. No.: B179406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining the optimal

concentration of Antioxidant 1098 for the stabilization of polypropylene (PP) against thermo-

oxidative degradation. Detailed protocols for key analytical methods are included to ensure

accurate and reproducible results.

Introduction to Antioxidant 1098 in Polypropylene
Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis[3-(3,5-di-tert-butyl-4-

hydroxyphenyl)propionamide], is a high-performance, sterically hindered phenolic antioxidant.

Its primary function in polypropylene is to intercept and neutralize free radicals that are formed

during processing and end-use, thereby preventing the degradation of the polymer. This

degradation, if left unchecked, leads to a loss of mechanical properties, discoloration, and a

reduction in the material's service life.[1]

The bifunctional nature and high molecular weight of Antioxidant 1098 provide excellent

thermal stability, low volatility, and good compatibility with polypropylene. A typical

concentration range for Antioxidant 1098 in polypropylene is between 0.1% and 0.5% by

weight. The optimal concentration is dependent on the specific processing conditions, the

intended application of the final product, and the desired service life.
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Mechanism of Action
The primary antioxidant activity of Antioxidant 1098 stems from its sterically hindered phenolic

groups. During the oxidative degradation of polypropylene, highly reactive peroxy radicals

(ROO•) are formed. Antioxidant 1098 donates a hydrogen atom from its hydroxyl group to

these peroxy radicals, effectively neutralizing them and terminating the degradation chain

reaction. The resulting antioxidant radical is stabilized by resonance and steric hindrance,

preventing it from initiating new degradation chains.[2]
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Figure 1: Mechanism of Polypropylene Stabilization by Antioxidant 1098.

Data Presentation: Performance of Antioxidant 1098
in Polypropylene
The following tables summarize representative data on the effect of varying concentrations of

Antioxidant 1098 on the key performance indicators of polypropylene. The data illustrates the

typical trends observed when evaluating the efficacy of this antioxidant.
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Table 1: Oxidative Induction Time (OIT) at 200°C

Sample ID
Antioxidant 1098 Conc. (%
w/w)

Oxidative Induction Time
(OIT) (minutes)

PP-Control 0.0 < 1

PP-AO-01 0.1 25 - 35

PP-AO-02 0.2 50 - 65

PP-AO-03 0.3 80 - 95

PP-AO-04 0.4 110 - 130

PP-AO-05 0.5 > 150

Table 2: Melt Flow Index (MFI) Stability after Multiple Extrusions (230°C/2.16 kg)

Sample ID
Antioxidant
1098 Conc. (%
w/w)

MFI after 1st
Extrusion
(g/10 min)

MFI after 5th
Extrusion
(g/10 min)

% Change in
MFI

PP-Control 0.0 4.0 12.5 +212.5%

PP-AO-01 0.1 4.1 6.2 +51.2%

PP-AO-02 0.2 4.0 4.8 +20.0%

PP-AO-03 0.3 3.9 4.3 +10.3%

PP-AO-04 0.4 4.0 4.2 +5.0%

PP-AO-05 0.5 3.9 4.1 +5.1%

Table 3: Long-Term Heat Aging at 150°C in a Forced Air Oven
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Sample ID
Antioxidant 1098 Conc. (%
w/w)

Time to Embrittlement
(hours)

PP-Control 0.0 < 24

PP-AO-01 0.1 400 - 500

PP-AO-02 0.2 800 - 950

PP-AO-03 0.3 1300 - 1500

PP-AO-04 0.4 1800 - 2100

PP-AO-05 0.5 > 2500

Experimental Workflow for Optimal Concentration
Determination
The following diagram outlines the logical workflow for determining the optimal concentration of

Antioxidant 1098 in a polypropylene formulation.
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Figure 2: Workflow for Determining Optimal Antioxidant Concentration.
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Experimental Protocols
Protocol for Oxidative Induction Time (OIT)
Measurement
This protocol is based on the ASTM D3895 standard test method.

Objective: To determine the time to the onset of oxidation of polypropylene samples under

isothermal conditions in an oxygen atmosphere.

Apparatus:

Differential Scanning Calorimeter (DSC)

Sample pans (aluminum)

Crimper for sealing pans

High-purity nitrogen and oxygen gas cylinders with regulators

Procedure:

Sample Preparation: Weigh 5-10 mg of the polypropylene sample into an aluminum DSC

pan.

Calibration: Calibrate the DSC instrument for temperature and heat flow according to the

manufacturer's instructions.

Instrument Setup:

Place the sample pan and an empty reference pan into the DSC cell.

Purge the cell with nitrogen at a flow rate of 50 mL/min.

Heating Cycle:

Heat the sample from ambient temperature to the isothermal test temperature (e.g.,

200°C) at a heating rate of 20°C/min under the nitrogen atmosphere.
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Once the isothermal temperature is reached, allow the sample to equilibrate for 5 minutes.

Oxidation:

Switch the purge gas from nitrogen to oxygen at the same flow rate (50 mL/min).

Start recording the time from the gas switch.

Data Analysis:

Continue the isothermal run until the exothermic oxidation peak is observed.

The OIT is the time from the introduction of oxygen to the onset of the exothermic peak.

Protocol for Melt Flow Index (MFI) Stability Testing
This protocol is based on the ISO 1133 standard.

Objective: To evaluate the effect of Antioxidant 1098 on the processing stability of

polypropylene by measuring the change in MFI after multiple extrusion cycles.

Apparatus:

Melt Flow Indexer (Plastometer)

Standard die (2.095 mm diameter, 8.000 mm length)

Piston and standard weight (2.16 kg for polypropylene)

Laboratory extruder

Pelletizer

Procedure:

Initial MFI Measurement (1st Extrusion):

Set the MFI instrument temperature to 230°C.
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Once the temperature is stable, charge the barrel with 4-6 grams of the polypropylene

pellets.

Allow the material to preheat for 5 minutes.

Place the piston and the 2.16 kg weight onto the material.

Collect and weigh the extrudate over a specific time interval (e.g., 1 minute).

Calculate the MFI in g/10 min.

Multiple Extrusion Cycles:

Process the polypropylene formulation through a laboratory extruder at a set temperature

profile.

Pelletize the extrudate.

Repeat the extrusion and pelletizing process for a total of 5 cycles.

Final MFI Measurement (5th Extrusion):

Measure the MFI of the pellets from the 5th extrusion cycle using the same procedure as

in step 1.

Data Analysis:

Calculate the percentage change in MFI between the 1st and 5th extrusion cycles. A

smaller change indicates better stabilization.

Protocol for Long-Term Heat Aging
This protocol is based on the ASTM D3012 standard test method.

Objective: To assess the long-term thermal stability of polypropylene formulations by exposing

them to elevated temperatures in a forced-air oven.

Apparatus:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Forced-air convection oven with a specimen rotator

Molded test specimens (e.g., tensile bars, plaques)

Mounting clips

Procedure:

Specimen Preparation: Prepare molded specimens of a uniform thickness (e.g., 1 mm) from

each polypropylene formulation.

Oven Setup:

Set the oven temperature to 150°C.

Allow the oven to stabilize at the set temperature.

Aging:

Mount the specimens on the rotator within the oven, ensuring they do not touch each

other.

Start the rotator and the aging timer.

Evaluation:

Periodically remove a set of specimens (e.g., every 100 hours) from the oven.

Allow the specimens to cool to room temperature.

Visually inspect the specimens for signs of degradation such as cracking, discoloration, or

embrittlement.

The time to failure is recorded when a specimen cracks or breaks upon being bent 180

degrees.

Data Analysis:
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Plot the time to embrittlement as a function of the Antioxidant 1098 concentration. A

longer time to embrittlement indicates superior long-term thermal stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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